Stigmasta-4,22-dien-3-one
Stigmasta-4,22-dien-3-one
Brand Name:
Vulcanchem
CAS No.:
20817-72-5
VCID:
VC0056674
InChI:
InChI=1S/C29H46O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-9,18-21,24-27H,7,10-17H2,1-6H3/b9-8+/t20-,21-,24+,25-,26+,27+,28+,29-/m1/s1
SMILES:
CCC(C=CC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)C(C)C
Molecular Formula:
C₂₉H₄₆O
Molecular Weight:
410.7 g/mol
Stigmasta-4,22-dien-3-one
CAS No.: 20817-72-5
Reference Standards
VCID: VC0056674
Molecular Formula: C₂₉H₄₆O
Molecular Weight: 410.7 g/mol
| CAS No. | 20817-72-5 |
|---|---|
| Product Name | Stigmasta-4,22-dien-3-one |
| Molecular Formula | C₂₉H₄₆O |
| Molecular Weight | 410.7 g/mol |
| IUPAC Name | (8S,9S,10R,13R,14S,17R)-17-[(E,2R,5S)-5-ethyl-6-methylhept-3-en-2-yl]-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C29H46O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-9,18-21,24-27H,7,10-17H2,1-6H3/b9-8+/t20-,21-,24+,25-,26+,27+,28+,29-/m1/s1 |
| Standard InChIKey | MKGZDUKUQPPHFM-LPJPOILFSA-N |
| Isomeric SMILES | CC[C@H](/C=C/[C@@H](C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C)C(C)C |
| SMILES | CCC(C=CC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)C(C)C |
| Canonical SMILES | CCC(C=CC(C)C1CCC2C1(CCC3C2CCC4=CC(=O)CCC34C)C)C(C)C |
| Synonyms | Stigmasta-4,22-dien-3-one; (22E,24S)-Stigmasta-4,22-dien-3-one; (24S)-24-Ethylcholesta-4,22-dien-3-one |
| PubChem Compound | 6442194 |
| Last Modified | Nov 11 2021 |
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